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Compound of Interest

Compound Name: NSC 16590

Cat. No.: B555794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NSC 16590, also known as α,α-Dimethylglycine or α-Aminoisobutanoic acid, is an endogenous

metabolite. It is recognized for its role as a competitive inhibitor of the conversion of 1-

aminocyclopropane-1-carboxylic acid (ACC) to ethylene in plant tissues.[1] In research

settings, it serves as a valuable tool for studying ethylene biosynthesis and its physiological

effects. These application notes provide detailed information on the stability and storage of

NSC 16590, along with protocols for its handling and use in experimental settings.

Chemical Information
Property Value

Synonyms
α,α-Dimethylglycine, α-Aminoisobutanoic acid,

AIB

Molecular Formula C₄H₉NO₂

Molecular Weight 103.12 g/mol

CAS Number 62-57-7
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Proper storage of NSC 16590 is crucial to maintain its integrity and ensure the reproducibility of

experimental results. The stability of the compound depends on its form (solid or in solution)

and the storage conditions.

Solid Form
The solid (powder) form of NSC 16590 is the most stable. The following table summarizes the

recommended storage conditions and stability period for the solid compound.

Storage Temperature Recommended Duration Notes

-20°C 3 years[1]
Recommended for long-term

storage.

4°C 2 years[1]
Suitable for intermediate-term

storage.

It is essential to store the solid compound in a tightly sealed container, protected from light and

moisture, to prevent degradation.

Stock Solutions
The stability of NSC 16590 in solution is lower than in its solid form. It is highly recommended

to prepare fresh solutions for immediate use. If storage of stock solutions is necessary, the

following conditions are advised. To prevent degradation from repeated freeze-thaw cycles, it is

best practice to aliquot stock solutions into single-use volumes.[1]

Storage Temperature Recommended Duration Solvent

-80°C 2 years[1] Water, appropriate buffers

-20°C 1 year Water, appropriate buffers

For its deuterated form, NSC 16590-d6, the recommended storage times for stock solutions are

shorter: 6 months at -80°C and 1 month at -20°C.

Note: While information on stability in various solvents is limited, aqueous solutions are

commonly used. For biological experiments, it is crucial to use sterile, high-purity water and to
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filter-sterilize the final solution.

Experimental Protocols
Preparation of Stock Solutions
This protocol describes the preparation of a sterile aqueous stock solution of NSC 16590.

Materials:

NSC 16590 (solid)

Sterile, high-purity water (e.g., cell culture grade, Milli-Q)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile 0.22 µm syringe filter

Sterile syringes

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired

amount of NSC 16590 powder using a calibrated analytical balance.

Dissolution: Transfer the powder to a sterile conical tube. Add the required volume of sterile

water to achieve the desired concentration. One supplier suggests a solubility of up to 33.33

mg/mL in water, which may require sonication to fully dissolve.

Mixing: Vortex the solution until the solid is completely dissolved. If necessary, use an

ultrasonic bath to aid dissolution.
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Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 µm syringe filter

and dispense the solution into a new sterile conical tube. This step is critical for ensuring the

sterility of the stock solution for use in cell culture or other biological assays.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use sterile tubes

(e.g., microcentrifuge tubes). Label the aliquots clearly with the compound name,

concentration, and date of preparation. Store the aliquots at the recommended temperature

(-20°C or -80°C).
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Workflow for Preparation of NSC 16590 Stock Solution

Preparation

Sterilization & Storage

1. Weigh NSC 16590 Powder

2. Dissolve in Sterile Water

Transfer powder

3. Vortex/Sonicate to Dissolve

Add solvent

4. Filter Sterilize (0.22 µm)

Draw into syringe

5. Aliquot into Single-Use Tubes

Dispense sterile solution

6. Store at -20°C or -80°C

Label and freeze
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Caption: Workflow for the preparation of a sterile NSC 16590 stock solution.
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General Handling and Use in Cell Culture
When using NSC 16590 in cell culture experiments, maintaining aseptic technique is

paramount to prevent contamination.

Procedure:

Thawing: Thaw a single-use aliquot of the NSC 16590 stock solution at room temperature or

in a 37°C water bath.

Dilution: In a sterile biosafety cabinet, dilute the stock solution to the desired final

concentration using pre-warmed, sterile cell culture medium.

Application: Add the diluted NSC 16590 solution to the cell cultures. Ensure even distribution

by gently swirling the culture vessel.

Incubation: Return the culture vessels to the incubator and monitor the cells as required by

the specific experimental design.

Signaling Pathway Inhibition
NSC 16590 acts as a competitive inhibitor in the ethylene biosynthesis pathway in plants.

Specifically, it inhibits the enzyme ACC oxidase, which catalyzes the final step in ethylene

production: the conversion of 1-aminocyclopropane-1-carboxylic acid (ACC) to ethylene.
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Ethylene Biosynthesis Inhibition by NSC 16590
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Caption: NSC 16590 inhibits the ACC oxidase step in the ethylene biosynthesis pathway.

Quality Control and Stability Testing
While general stability data is provided, it is recommended that researchers perform their own

stability assessments for their specific experimental conditions and formulations. This is

particularly important for long-term studies or when using different solvents or buffer systems.

Recommended Quality Control Measures:
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Visual Inspection: Regularly inspect the solid compound and solutions for any changes in

color, clarity, or the presence of precipitates.

pH Measurement: For aqueous solutions, monitor the pH to ensure it remains within the

desired range for your experiments.

Purity Assessment: For critical applications, the purity of the compound can be periodically

assessed using analytical techniques such as High-Performance Liquid Chromatography

(HPLC).

Forced Degradation Studies: To understand the degradation pathways and establish a

comprehensive stability profile, forced degradation studies can be performed. These studies

involve exposing NSC 16590 to stress conditions such as:

Acidic and Basic Hydrolysis: Incubating the compound in solutions of varying pH.

Oxidation: Exposing the compound to oxidizing agents.

Photostability: Exposing the compound to controlled light sources.

Thermal Stress: Incubating the compound at elevated temperatures.

The results of these studies can help in identifying potential degradation products and in

developing stability-indicating analytical methods.

Disclaimer: The information provided in these application notes is for research purposes only. It

is the responsibility of the end-user to determine the suitability of this product for their specific

application. Always follow good laboratory practices and consult relevant safety data sheets

before handling any chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: NSC 16590 (α,α-
Dimethylglycine)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555794#nsc-16590-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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